Cas no 2692622-68-5 (3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid)

• Product Name: 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid
• CAS No: 2692622-68-5
• MF: C₂₂H₃₈O₃
• MW: 350.53532743454
• CID: 5146128
• Update Time: 2025-08-05

3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid Chemical and Physical Properties

Names and Identifiers

• 13,16,19-Docosatrienoic acid, 3-hydroxy-, (13Z,16Z,19Z)-
• 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid

• Inchi： 1S/C22H38O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21(23)20-22(24)25/h3-4,6-7,9-10,21,23H,2,5,8,11-20H2,1H3,(H,24,25)/b4-3-,7-6-,10-9-
• InChI Key： QOHMOHBXZVJDTI-PDBXOOCHSA-N
• SMILES： C(O)(=O)CC(O)CCCCCCCCC/C=C\C/C=C\C/C=C\CC

Experimental Properties

• Density: 0.960±0.06 g/cm3(Predicted)
• Boiling Point: 490.0±33.0 °C(Predicted)
• pka: 4.38±0.10(Predicted)

Additional information on 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid

3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid: A Key CAS No. 2692622-68-5 Compound in Biomedical Research

3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid is a long-chain polyunsaturated fatty acid (LCPUFA) with a unique molecular structure characterized by three conjugated double bonds at the 13, 16, and 19 positions, along with a hydroxyl group at the 3-carbon position. This compound, identified by the CAS No. 2692622-68-5, represents a critical member of the omega-3 fatty acid family, which has garnered significant attention in biomedical research for its multifaceted roles in cellular signaling, inflammation regulation, and metabolic homeostasis. Recent studies have highlighted its potential as a therapeutic agent in various pathological conditions, including neurodegenerative disorders, cardiovascular diseases, and immune-mediated inflammation.

The molecular structure of 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid is defined by its 22-carbon backbone, with three double bonds positioned at the 13, 16, and 19 positions, denoted as (Z) isomers. The hydroxyl group at the 3-position introduces additional functional complexity, enabling interactions with cellular receptors and enzymatic systems. This structural feature is crucial for its biological activity, as the hydroxyl group can participate in hydrogen bonding and modulate membrane fluidity, while the conjugated double bonds are essential for its antioxidant and anti-inflammatory properties.

Recent advances in lipidomics have revealed that 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid is biosynthesized through a series of enzymatic reactions involving desaturases and elongases. The synthesis pathway is closely linked to the metabolism of other omega-3 fatty acids, such as docosahexaenoic acid (DHA) and eicosapentaenoic acid (EPA). A 2023 study published in *Nature Communications* demonstrated that the enzymatic conversion of precursor molecules into 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid is regulated by transcription factors such as PPARα and SREBP-1c, underscoring its role in lipid metabolism and energy homeostasis. This finding has implications for understanding the therapeutic potential of this compound in metabolic disorders.

One of the most promising applications of 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid is its anti-inflammatory activity. Inflammation is a hallmark of numerous diseases, including Alzheimer's disease, rheumatoid arthritis, and atherosclerosis. A 2024 study in *Cell Reports* showed that 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid exerts its anti-inflammatory effects by modulating the activity of nuclear factor-kappa B (NF-κB) and inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This mechanism is distinct from traditional omega-3 fatty acids like EPA and DHA, which primarily act through the resolution of inflammation via the generation of specialized pro-resolving mediators (SPMs).

Additionally, 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid has been implicated in neuroprotective functions. A 2023 review in *Frontiers in Neuroscience* highlighted its potential in mitigating oxidative stress and neuroinflammation in neurodegenerative diseases. The compound's ability to cross the blood-brain barrier and exert its effects on astrocytes and microglia makes it a candidate for therapeutic interventions in conditions such as Parkinson's disease and multiple sclerosis. Preclinical studies have shown that supplementation with 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid reduces neuronal damage and improves cognitive function in animal models of Alzheimer's disease.

Despite its therapeutic potential, the bioavailability and metabolic fate of 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid remain areas of active research. A 2024 study in *Journal of Lipid Research* demonstrated that the compound is rapidly metabolized by cytochrome P450 enzymes, leading to the formation of hydroxyeicosatrienoic acid (HETE) and other bioactive derivatives. These metabolites may play a role in modulating vascular tone and platelet aggregation, suggesting potential applications in cardiovascular disease. However, the precise mechanisms of these metabolic transformations require further investigation to optimize therapeutic strategies.

Moreover, the role of 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid in immune regulation is gaining traction in immunology research. A 2023 study in *Immunity* revealed that this compound can enhance the function of regulatory T cells (Tregs) by promoting their differentiation and suppressing effector T cell activity. This immunomodulatory effect may have implications for treating autoimmune diseases and transplant-related graft-versus-host disease. However, the interplay between 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid and other lipid mediators in the immune system is still under investigation.

In conclusion, 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid represents a novel and promising therapeutic target in biomedical research. Its unique molecular structure and multifunctional biological activities position it as a key player in the regulation of inflammation, neuroprotection, and immune homeostasis. Further studies are needed to elucidate its metabolic pathways, optimize its therapeutic applications, and address potential challenges in its delivery and bioavailability. As research in lipidomics and immunology continues to evolve, 3-Hydroxy-13(Z),16(Z),19(Z)-docosatrienoic acid may emerge as a cornerstone in the development of innovative treatments for a wide range of diseases.